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Compound of Interest

Compound Name: Tin-bromine

Cat. No.: B14679306

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive and corrosive compounds like Tin (IVV) Bromide
(SnBr4). This document provides immediate and essential guidance on personal protective
equipment (PPE), operational procedures, and disposal plans to foster a safe and compliant
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Tin (IV) Bromide is a corrosive solid that reacts violently with water and moisture, causing
severe skin burns and eye damage.[1][2][3] Inhalation can also lead to respiratory irritation.[2]
[3] Therefore, stringent adherence to PPE protocols is mandatory.

Engineering Controls:

o Work with Tin (IV) Bromide must be conducted in a chemical fume hood to minimize
exposure to dust and vapors.[1][2][4]

e An eyewash station and a safety shower must be readily accessible in the immediate work
area.[4][5]

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield compliant with
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[4]

To protect against severe eye
irritation and damage.[5]
Contact lenses should not be

worn.[5]

Skin Protection

Appropriate protective gloves
(e.g., rubber, neoprene, or
nitrile) and clothing to prevent
skin exposure.[4][5]
Contaminated clothing must be
removed and washed before

reuse.[1]

To prevent skin burns and

contact dermatitis.[4][5]

Respiratory Protection

ANIOSH (US) or CEN (EU)
approved respirator with
appropriate cartridges for acid
gas and particulates if

exposure limits are exceeded.

[4]115]

To protect against respiratory
tract irritation and potential

long-term effects.[2][3]

Occupational Exposure Limits

Control .
Component CAS-No. Value Basis
Parameters
Tin (IV) Bromide
_ 7789-67-5 TWA 2 mg/m3 OSHA PEL
(as Tin)
Tin (IV) Bromide
7789-67-5 TWA 2 mg/m?3 ACGIH TLV

(as Tin)

Source: Gelest, Inc. Safety Data Sheet[5]

Procedural Guidance: From Receipt to Disposal
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Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area designated
for corrosive materials.[1][4]

The storage area must be kept away from water, moist air, and incompatible materials such
as bases, reducing agents, and oxidizing agents.[1][2]

Handle the compound under an inert atmosphere due to its air and moisture sensitivity.[1][2]

Handling and Use:

Only handle Tin (V) Bromide within a certified chemical fume hood.[1][2][4]
Avoid the formation of dust and aerosols during handling.

Do not allow the compound to come into contact with water or moisture, as it reacts violently.

[1]
Ensure all tools and equipment are dry before use.

Wear the full complement of PPE as detailed in the table above.

Disposal:

Dispose of waste Tin (IV) Bromide and any contaminated materials as hazardous waste.[2]
Do not dispose of it down the drain.

Place waste in a suitable, sealed, and properly labeled container for disposal by a licensed
waste disposal company.

Contaminated packaging should be disposed of as unused product.

Always adhere to local, regional, and national hazardous waste regulations.[2]
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Emergency Procedures

First Aid Measures:

Exposure Route First Aid Instructions

Immediately rinse with plenty of water, including
Eye Contact under the eyelids, for at least 15 minutes.[1]

Seek immediate medical attention.[1][2]

Immediately remove all contaminated clothing
) and shoes.[1] Wash the affected area with soap
Skin Contact .
and plenty of water for at least 15 minutes.[1][4]

Seek immediate medical attention.[4]

Move the person to fresh air.[1][4] If breathing is

difficult, provide oxygen.[4] If the person is not

Inhalation ) ) e o
breathing, give artificial respiration.[1] Seek
immediate medical attention.[1][4]
Do NOT induce vomiting.[4] If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of milk or
Ingestion

water.[4] Never give anything by mouth to an
unconscious person.[4] Seek immediate medical
attention.[1][4]

Accidental Release Measures: In the event of a spill, follow these steps:

Evacuate all non-essential personnel from the area.[1]

Ensure adequate ventilation.

Wearing the appropriate PPE, cover the spill with an absorbent, non-combustible material
such as dry sand or earth. Do not use water.[2]

Carefully sweep or shovel the material into a suitable, dry, and sealed container for disposal.

[1][2]
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e Avoid generating dust during cleanup.[2][4]

e Thoroughly clean the spill area.

Below is a workflow diagram for handling an accidental spill of Tin (IV) Bromide.
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Workflow for Tin (IV) Bromide Spill Response

Evacuate Area

:

Don Full PPE

:

Ensure Ventilation

:

Contain Spill with Dry Absorbent

:

Collect Material into Sealed Container

:

Clean Spill Area

:

Dispose of as Hazardous Waste

Spill Secured

Click to download full resolution via product page

Workflow for Tin (IV) Bromide Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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